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Compound of Interest

Compound Name: 4'-Chloroacetoacetanilide

Cat. No.: B1666718

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 4'-
Chloroacetoacetanilide, a chemical compound utilized in various research and development
applications. This document synthesizes critical data from multiple safety data sheets and
chemical databases to ensure safe handling, storage, and emergency response.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 4'-
Chloroacetoacetanilide is fundamental to its safe handling. The following table summarizes
key quantitative data.
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Property

Value

Source(s)

Molecular Formula

C10H10CINO2

[1]2]

Molecular Weight 211.645 g/mol [2]
Melting Point 131-134 °C [2][3]
Boiling Point 400.5 £ 30.0 °C at 760 mmHg [2]
Flash Point 196.0 + 24.6 °C [2]
Density 1.3+0.1 g/cm3 [2]

Vapor Pressure

0.0 £ 0.9 mmHg at 25°C

[2]

Solubility

Soluble in acetone.

[3]4]

LogP (Octanol-Water Partition

Coefficient)

1.82

[2]

Toxicological Information

Toxicological data is crucial for assessing potential health risks and implementing appropriate

safety measures. While comprehensive human data is limited, animal studies and in-vitro data

provide valuable insights.

Parameter Value Species Route Source(s)
LDLo (Lowest
published lethal 500 mg/kg Mouse Intraperitoneal [2]
dose)
LD50 (Median ]
Not available - - [5]
Lethal Dose)
LC50 (Median
Lethal Not available - - [5]
Concentration)
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Note: The absence of extensive LD50 and LC50 data necessitates a cautious approach,
treating the substance with a high degree of care. One source indicates a potential for
mutagenic effects in bacteria.[5]

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
4'-Chloroacetoacetanilide is classified with the following hazards:

Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin Irritation H315: Causes skin ) ]
o [rritant Warning
(Category 2) irritation
Eye Irritation H319: Causes serious ) ]
o Irritant Warning
(Category 2) eye irritation

Specific target organ
toxicity — single H335: May cause ) )

i o Irritant Warning
exposure (Category respiratory irritation

3), Respiratory system

Source:[6]

The logical relationship between the hazards is illustrated in the diagram below.

Skin Irritation
(H315)

Exposure Routes [— | Eye Irritation

4'-Chloroacetoacetanilide [—>| (Inhalation, Skin, Eyes) (H319)

Respiratory Irritation
(H335)

Click to download full resolution via product page
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Hazard Pathway for 4'-Chloroacetoacetanilide

Experimental Protocols

Detailed experimental protocols for toxicological assessments are typically not disclosed in
safety data sheets. However, the methodologies for determining key toxicological endpoints are
standardized.

LDLo (Lowest Published Lethal Dose) Determination (General Methodology):

Animal Model: A specific strain of animal (e.g., mice) is selected.

o Dose Administration: A range of doses of 4'-Chloroacetoacetanilide is administered to
different groups of animals via a specific route (e.qg., intraperitoneal injection).

o Observation: The animals are observed over a defined period for signs of toxicity and
mortality.

o Data Analysis: The lowest dose that results in the death of any animal in a test group is
reported as the LDLo.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)

When handling 4'-Chloroacetoacetanilide, the following personal protective equipment is
mandatory:

o Eye Protection: Safety glasses with side-shields or goggles.[1]
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[1]

» Skin and Body Protection: Laboratory coat and, for larger quantities, additional protective
clothing to prevent skin exposure.[1]

» Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-
approved respirator is necessary.[5]

Storage
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Store 4'-Chloroacetoacetanilide in a tightly closed container in a dry, cool, and well-ventilated
area.[1] It should be kept away from incompatible materials such as strong oxidizing agents.[5]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If skin irritation persists, seek medical

attention.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[6][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[7]

Accidental Release Measures

In the event of a spill, follow the general workflow outlined below.
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Evacuate Area & Ensure Ventilation

:

Don Appropriate PPE

Contain the Spill

Carefully Sweep or Scoop Up Solid

Place in a Labeled, Sealed Container for Disposal

Clean the Spill Area with a Suitable Solvent

:

Decontaminate & Dispose of PPE

Spill Response Complete

Click to download full resolution via product page

Workflow for Handling a 4'-Chloroacetoacetanilide Spill
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For a large spill, it is crucial to prevent the material from entering drains.[7]

Fire and Explosion Data

o Flammability: May be combustible at high temperatures.[5]

o Fire Hazards: In the presence of heat or an ignition source, a fire is possible, especially with
fine dust dispersed in the air.[5]

o Suitable Extinguishing Media: Use dry chemical powder, water spray, foam, or carbon
dioxide.[7]

e Hazardous Combustion Products: Combustion may produce carbon oxides (CO, COz2),
nitrogen oxides (NO, NO3z), and halogenated compounds.[5]

This technical guide is intended to provide essential health and safety information. It is not a
substitute for a comprehensive risk assessment that should be conducted before any new or
modified use of 4'-Chloroacetoacetanilide. Always refer to the most current Safety Data
Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4'-Chloroacetoacetanilide: A Technical Health and
Safety Compendium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666718#health-and-safety-information-for-4-
chloroacetoacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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